Cas no 1351633-64-1 (1-Azetidineacetamide, 3-[3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl]-, ethanedioate (1:1))

• Product Name: 1-Azetidineacetamide, 3-[3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl]-, ethanedioate (1:1)
• CAS No: 1351633-64-1
• MF: C₁₆H₁₅F₃N₄O₆
• MW: 416.308714151382
• CID: 6061917
• PubChem ID: 71784128
• Update Time: 2025-07-09

1-Azetidineacetamide, 3-[3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl]-, ethanedioate (1:1) Chemical and Physical Properties

Names and Identifiers

• PXZJLUVDCYSTAT-UHFFFAOYSA-N
• F6064-3340
• VU0531119-1
• AKOS026686732
• 1351633-64-1
• 2-(3-(3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)acetamide oxalate
• oxalic acid;2-[3-[3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl]azetidin-1-yl]acetamide
• 2-(3-{3-[3-(TRIFLUOROMETHYL)PHENYL]-1,2,4-OXADIAZOL-5-YL}AZETIDIN-1-YL)ACETAMIDE; OXALIC ACID
• 1-Azetidineacetamide, 3-[3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl]-, ethanedioate (1:1)

• Inchi： 1S/C14H13F3N4O2.C2H2O4/c15-14(16,17)10-3-1-2-8(4-10)12-19-13(23-20-12)9-5-21(6-9)7-11(18)22;3-1(4)2(5)6/h1-4,9H,5-7H2,(H2,18,22);(H,3,4)(H,5,6)
• InChI Key： PXZJLUVDCYSTAT-UHFFFAOYSA-N
• SMILES： C(=O)(O)C(=O)O.C(N1CC(C2ON=C(C3C=CC=C(C(F)(F)F)C=3)N=2)C1)C(=O)N

Computed Properties

• Exact Mass: 416.09436870g/mol
• Monoisotopic Mass: 416.09436870g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 514
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 160Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-Azetidineacetamide, 3-[3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl]-, ethanedioate (1:1)

Introduction to 1-Azetidineacetamide, 3-[3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl]-, ethanedioate (1:1) and Its Significance in Modern Chemical Biology

The compound with the CAS number 1351633-64-1, specifically 1-Azetidineacetamide, 3-[3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl]-, ethanedioate (1:1), represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This intricate molecular structure has garnered attention in the scientific community due to its potential applications in drug discovery and molecular medicine. The compound's unique framework, featuring an azetidine core linked to a multifaceted 1,2,4-oxadiazole moiety and a trifluoromethylphenyl group, suggests a rich chemical reactivity that could be leveraged for therapeutic purposes.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in developing novel pharmacological agents. The 1,2,4-oxadiazole moiety is particularly noteworthy, as it is known for its broad spectrum of biological activities and its ability to modulate various cellular pathways. In particular, studies have demonstrated that oxadiazole derivatives can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The presence of the trifluoromethyl group further enhances the compound's pharmacological profile by increasing metabolic stability and lipophilicity—a critical factor in drug bioavailability.

The ethanedioate component in the compound's name indicates the presence of a malonic acid derivative, which is often employed in medicinal chemistry to improve solubility and binding affinity. This salt form can also influence the compound's pharmacokinetic properties, making it a versatile candidate for further investigation. The synthesis of such complex molecules requires meticulous attention to detail and precision, as even minor structural modifications can significantly alter biological activity.

In the context of current research, the azetidineacetamide scaffold has emerged as a promising scaffold for developing kinase inhibitors. Azetidine derivatives are known for their ability to mimic natural amino acids, allowing them to interact with protein targets in a highly specific manner. The integration of this motif with the 1,2,4-oxadiazole and trifluoromethylphenyl groups creates a multifunctional entity that could potentially disrupt disease-related pathways by inhibiting key enzymes or receptors.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. For instance, research into kinase inhibitors has shown that molecules with similar structural features can effectively target cancers by inhibiting aberrant signaling pathways. The trifluoromethylphenyl group's ability to enhance binding affinity suggests that this compound could be particularly effective against enzymes involved in tumor proliferation. Additionally, the ethanedioate salt form may improve oral bioavailability, making it a viable candidate for clinical development.

The intersection of computational chemistry and experimental pharmacology has further accelerated the discovery process for such compounds. High-throughput screening (HTS) combined with molecular docking studies allows researchers to rapidly identify promising candidates based on their predicted interactions with biological targets. The complex structure of 1-Azetidineacetamide, 3-[3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl]-, ethanedioate (1:1) makes it an ideal subject for these computational approaches, as its multifaceted framework could interact with multiple protein targets simultaneously.

From a synthetic chemistry perspective, the preparation of this compound presents both challenges and opportunities. The incorporation of three distinct functional groups—azetidineacetamide, 1,2,4-oxadiazole, and trifluoromethylphenyl—requires careful planning to ensure optimal yield and purity. Advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently than ever before. For example，the use of transition-metal-catalyzed cross-coupling reactions has enabled the precise assembly of aromatic rings and heterocyclic moieties.

The potential therapeutic applications of this compound extend beyond oncology. Inflammatory diseases and neurodegenerative disorders are also areas where oxadiazole derivatives have shown promise. The ability of these compounds to modulate inflammatory cytokine production and inhibit oxidative stress makes them attractive candidates for treating conditions such as rheumatoid arthritis or Alzheimer's disease. Furthermore，the ethanedioate salt form may enhance delivery across the blood-brain barrier，opening up new possibilities for treating central nervous system disorders.

As research continues，the full therapeutic potential of 1-Azetidineacetamide, 3-[3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl]-, ethanedioate (1:1) will likely become more apparent. Clinical trials will be essential in determining its efficacy and safety profiles across different disease indications. Meanwhile，basic research efforts can focus on elucidating its mechanism of action at a molecular level，which could provide valuable insights into drug design principles applicable to other therapeutic areas.

In conclusion，this compound exemplifies how interdisciplinary approaches can lead to innovative solutions in pharmaceutical development。By combining organic chemistry expertise with cutting-edge computational tools，scientists are uncovering new possibilities for treating complex diseases。The unique structure of 1351633-64-1 holds great promise，and further exploration will undoubtedly yield valuable insights into its potential applications。As our understanding grows，so too will our ability to harness nature's building blocks for human health。